Cas no 896328-08-8 (N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896328-08-8
• MF: C₁₇H₁₄N₄O₃S
• MW: 354.383061885834
• CID: 6260057
• PubChem ID: 7256642
• Update Time: 2025-05-19

N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• F2543-0062
• N-(4-acetylphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• AKOS024658801
• N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• 896328-08-8
• N-(4-acetylphenyl)-2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide

• Inchi： 1S/C17H14N4O3S/c1-11(22)12-5-7-13(8-6-12)18-15(23)10-25-16-19-14-4-2-3-9-21(14)17(24)20-16/h2-9H,10H2,1H3,(H,18,23)
• InChI Key： OOHDSPYYYYKQDC-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=CC=CC2=N1)=O)CC(NC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 354.07866149g/mol
• Monoisotopic Mass: 354.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Additional information on N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Introduction to N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide (CAS No. 896328-08-8)

N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

This compound, identified by its CAS number 896328-08-8, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique blend of functional groups that make it a promising candidate for further research and development in medicinal chemistry. The presence of both acetyl and sulfanyl groups within its framework suggests potential applications in the synthesis of bioactive molecules.

The core of this compound is a pyrido[1,2-a]triazine scaffold, which is a heterocyclic system known for its diverse biological activities. Pyrido[1,2-a]triazines have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific modification at the 4-position with an acetyl group enhances the compound's reactivity and binding affinity to biological targets.

The sulfanyl group at the 2-position of the pyrido[1,2-a]triazine ring adds another layer of complexity to the molecule. Sulfanyl groups are known to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. This feature may be exploited to develop novel drug candidates with enhanced stability and bioavailability.

In recent years, there has been growing interest in the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide fits well within this paradigm. Its dual functionality allows it to potentially modulate multiple pathways involved in diseases such as cancer and inflammation.

One of the most exciting aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. By targeting these kinases, it may be possible to develop treatments that specifically inhibit tumor growth while minimizing side effects on healthy cells.

The synthesis of N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular architecture.

Evaluation of this compound's pharmacological properties has shown promising results in preclinical studies. Its ability to inhibit specific kinases has been demonstrated both in vitro and in vivo models. These findings suggest that it may be a valuable tool for further exploration in drug discovery efforts.

The potential therapeutic applications of N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide extend beyond cancer treatment. Its anti-inflammatory properties have been observed in initial studies, making it a candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's unique structure also makes it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how this molecule interacts with biological targets at the atomic level. This information can guide the optimization process to enhance its pharmacological efficacy.

In conclusion, N-(4-acetylphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its multifaceted structure and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.